3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid

• IUPAC Name: 3-oxo-2,5,6,7-tetrahydrocyclopenta[c]pyridazine-4-carboxylic acid
• InChI: InChI=1S/C8H8N2O3/c11-7-6(8(12)13)4-2-1-3-5(4)9-10-7/h1-3H2,(H,10,11)(H,12,13)
• InChI Key: XBMUYMQBFDJKOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)NN=C2C1)C(=O)O
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol

Description

3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid, also known as CPD, is a heterocyclic compound that has been the subject of extensive scientific research in recent years. This molecule has a unique structure that makes it an attractive target for drug discovery and development.

Mechanism of Action

The mechanism of action of 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid is not fully understood. However, it has been shown to inhibit the activity of enzymes involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and cell death in cancer cells. 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has also been shown to inhibit the activity of viral enzymes, preventing the replication of viruses.
Biochemical and Physiological Effects:
3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has also been shown to inhibit the production of pro-inflammatory cytokines, reducing inflammation in the body. Additionally, 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has been shown to have antioxidant properties, protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has also been shown to have low toxicity, making it a safe compound to use in experiments. However, 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has not been extensively studied in vivo, so its potential side effects and toxicity are not well understood.

Future Directions

There are several future directions for research on 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid. One area of interest is its potential use in combination with other drugs for cancer treatment. 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has been shown to enhance the activity of certain chemotherapy drugs, making them more effective in killing cancer cells. Another area of interest is the development of 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid analogs with improved solubility and bioavailability. Finally, 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has been shown to have potential as a therapeutic agent for viral infections, so further research in this area is warranted.
In conclusion, 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid is a promising compound with a unique structure that has been the subject of extensive scientific research. It has shown potential as a therapeutic agent for cancer, inflammatory diseases, and viral infections. While there are some limitations to its use in lab experiments, 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has several advantages and offers many future directions for research.

Synthesis Methods

The synthesis of 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid involves the reaction of 3,6-diaminopyridazine with ethyl acetoacetate in the presence of acetic anhydride. The resulting product is then hydrolyzed to obtain 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid. This method is relatively simple and has been used to produce 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid in large quantities for research purposes.

Scientific Research Applications

3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has been studied extensively for its potential use as a therapeutic agent. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells and viruses. It has also been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.